ethyl 1-(2-hydroxyethyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-hydroxyethyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H24F3NO3/c1-2-25-16(24)17(7-9-22(10-8-17)11-12-23)13-14-5-3-4-6-15(14)18(19,20)21/h3-6,23H,2,7-13H2,1H3
• InChI Key: DKCUZNUZTWIMDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CCO)CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C18H24F3NO3
• Molecular Weight: 359.4 g/mol

Description

The compound “ethyl 1-(2-hydroxyethyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. The trifluoromethyl group attached to the benzyl group is often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the trifluoromethyl group, and the esterification of the carboxylic acid. Trifluoromethyl groups can be introduced using various methods, such as the use of fluoroarenes.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the ester group could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an alcohol. The trifluoromethyl group is generally quite stable but can participate in certain reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ester group and the potentially aromatic benzyl group could influence its solubility in different solvents. The trifluoromethyl group could increase its lipophilicity, which might influence its absorption and distribution in the body if it’s intended to be a drug.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target. The trifluoromethyl group is often used in drugs to improve binding affinity or selectivity.